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Compound of Interest

Compound Name: KB-R7943 mesylate

Cat. No.: B1662221 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the effective concentrations and

experimental protocols for the in vitro use of KB-R7943, a versatile pharmacological tool.

Primarily known as an inhibitor of the reverse mode of the Na+/Ca2+ exchanger (NCX), KB-

R7943 also exhibits activity against several other molecular targets. Understanding its full

pharmacological profile is crucial for the accurate design and interpretation of in vitro studies.

Data Presentation: Effective Concentrations of KB-
R7943
The following tables summarize the quantitative data on the inhibitory concentrations (IC50)

and effective doses of KB-R7943 across various in vitro models and targets.
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Target Cell Type / System
IC50 / Effective
Concentration

Reference

Primary Target:

Na+/Ca2+ Exchanger

(NCX)

NCX (reverse mode)
Cultured Hippocampal

Neurons
IC50 = 5.7 ± 2.1 µM [1][2]

NCX1 (reverse mode) - IC50 = 1.2–2.4 μM [3][4]

Secondary Targets

N-methyl-D-aspartate

(NMDA) Receptor

Cultured Hippocampal

Neurons
IC50 = 13.4 ± 3.6 µM [1][2]

Mitochondrial

Complex I

Cultured Neurons /

Isolated Brain

Mitochondria

IC50 = 11.4 ± 2.4 µM [1][2]

Voltage-Gated Na+

Current (Transient,

INa(T))

Pituitary GH3 cells IC50 = 11 µM [5]

Voltage-Gated Na+

Current (Late, INa(L))
Pituitary GH3 cells IC50 = 0.9 µM [5]

Acid-Sensing Ion

Channel 1a (ASIC1a)
CHO cells

Concentration-

dependent inhibition

(23% at 10 µM, 64%

at 100 µM after 5

activations)

[6][7]

Mitochondrial Ca2+

Uniporter

Permeabilized H9c2

cells

Significant inhibition at

10 µM
[8]

Signaling Pathways and Mechanisms of Action
KB-R7943's biological effects stem from its interaction with multiple cellular targets. The

following diagrams illustrate its primary and secondary mechanisms of action.
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Culture Hippocampal
Neurons (10-12 DIV)

Load with Fura-2 AM

Wash Cells

Record Baseline Fluorescence
(with Nifedipine & Ouabain)
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(with Gramicidin)

Record Ca2+ Influx

Analyze Data & Calculate IC50

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1662221?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC3012420/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3012420/
https://pubmed.ncbi.nlm.nih.gov/20883473/
https://pubmed.ncbi.nlm.nih.gov/20883473/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9864174/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9864174/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9864174/
https://www.mdpi.com/1422-0067/24/2/1805
https://www.mdpi.com/1422-0067/24/2/1805
https://www.mdpi.com/1422-0067/24/2/1805
https://pubmed.ncbi.nlm.nih.gov/36675319/
https://pubmed.ncbi.nlm.nih.gov/36675319/
https://pubmed.ncbi.nlm.nih.gov/36675319/
https://www.mdpi.com/2218-273X/13/3/507
https://pmc.ncbi.nlm.nih.gov/articles/PMC10046550/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10046550/
https://www.jstage.jst.go.jp/article/bpb/43/12/43_b20-00747/_html/-char/en
https://www.benchchem.com/product/b1662221#effective-concentration-of-kb-r7943-in-vitro
https://www.benchchem.com/product/b1662221#effective-concentration-of-kb-r7943-in-vitro
https://www.benchchem.com/product/b1662221#effective-concentration-of-kb-r7943-in-vitro
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662221?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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